Cas no 1261826-83-8 (Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate)

• Product Name: Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate
• CAS No: 1261826-83-8
• MF: C₁₂H₁₄F₂O₄
• MW: 260.233971118927
• CID: 4791047
• Update Time: 2025-10-19

Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate

• Inchi： 1S/C12H14F2O4/c1-2-17-11(16)6-3-8-7-9(18-12(13)14)4-5-10(8)15/h4-5,7,12,15H,2-3,6H2,1H3
• InChI Key： ZPLKEKRTZFYCIC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)CCC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8

Additional information on Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate

Research Brief on Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate (CAS: 1261826-83-8)

Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate (CAS: 1261826-83-8) is a synthetic compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure features a difluoromethoxy group and a phenolic hydroxyl group, which are known to influence its pharmacokinetic and pharmacodynamic properties. Recent investigations have explored its role as a precursor in the synthesis of anti-inflammatory and analgesic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate exhibit significant COX-2 inhibitory activity, suggesting potential applications in the treatment of chronic inflammatory conditions.

In metabolic studies, researchers have identified that the difluoromethoxy group enhances the compound's metabolic stability compared to its non-fluorinated analogs. This property makes it particularly valuable in drug design, where improved bioavailability and reduced hepatic clearance are desired. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have confirmed the compound's stability under physiological conditions, supporting its potential as a scaffold for further derivatization.

Recent patent filings (2022-2023) indicate growing commercial interest in this compound, particularly in the development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs). Several pharmaceutical companies have included Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate in their drug discovery pipelines, with preclinical studies showing promising results in pain management models. The compound's ability to modulate prostaglandin synthesis while minimizing gastrointestinal side effects represents a significant advancement over traditional NSAIDs.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary in vitro studies suggest possible applications in oncology, where certain derivatives have shown selective cytotoxicity against cancer cell lines. The difluoromethoxy group appears to play a crucial role in enhancing cell membrane permeability and target binding affinity. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

From a synthetic chemistry perspective, recent advancements have improved the yield and purity of Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate. Novel catalytic methods developed in 2023 have reduced the number of synthetic steps while maintaining high enantiomeric purity, addressing previous challenges in large-scale production. These methodological improvements are expected to facilitate further research and potential commercialization of derivatives based on this chemical scaffold.

In conclusion, Ethyl 3-(5'-(difluoromethoxy)-2'-hydroxyphenyl)propionate (CAS: 1261826-83-8) represents a promising compound in medicinal chemistry with multiple potential therapeutic applications. Its unique chemical properties and demonstrated biological activities warrant continued investigation. Future research directions should focus on comprehensive pharmacological profiling, structure-activity relationship studies, and the development of optimized derivatives with enhanced therapeutic indices.